Cas no 74124-36-0 (Eicosanoic acid,2-hexadecyl-3-hydroxy-)

Eicosanoic acid,2-hexadecyl-3-hydroxy- structure
74124-36-0 structure
Product Name:Eicosanoic acid,2-hexadecyl-3-hydroxy-
CAS No:74124-36-0
MF:C36H72O3
MW:552.955092430115
CID:570969
PubChem ID:3018474
Update Time:2025-04-19

Eicosanoic acid,2-hexadecyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Eicosanoic acid,2-hexadecyl-3-hydroxy-
    • 2-Hexadecyl-3-hydroxyicosanoic acid
    • DTXSID70995570
    • EINECS 277-729-8
    • 74124-36-0
    • 2-hexadecyl-3-hydroxy-eicosanoic acid
    • NS00059444
    • SCHEMBL3166949
    • Inchi: 1S/C36H72O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)34(36(38)39)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35,37H,3-33H2,1-2H3,(H,38,39)
    • InChI Key: KUBWXAZCUFSNLT-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCCCC)C(C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 552.54814615g/mol
  • Monoisotopic Mass: 552.54814615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 33
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 0.898
  • Boiling Point: 639.2°C at 760 mmHg
  • Flash Point: 354.4°C
  • Refractive Index: 1.47
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